D2Receptor
  • Moperone
    Moperone
    • Cat. No.:
    • B024204
    • CAS No.:
    • 1050-79-9
    • Molecular Formula:
    • C22H26FNO2
    • Molecular Weight:
    • 355.4 g/mol
    Description
    Moperone is an aromatic ketone.
    MOPERONE is a small molecule drug with a maximum clinical trial phase of II and has 1 investigational indication.
    RN given refers to parent cpd;  structure...
    - +
  • Sumanirole
    Sumanirole
    • Cat. No.:
    • B131212
    • CAS No.:
    • 179386-43-7
    • Molecular Formula:
    • C11H13N3O
    • Molecular Weight:
    • 203.24 g/mol
    Description
    SUMANIROLE is a small molecule drug with a maximum clinical trial phase of III and has 1 investigational indication.
    - +
  • PD 168568
    PD 168568
    • Cat. No.:
    • B560265
    • CAS No.:
    • 210688-56-5
    • Molecular Formula:
    • C22H29Cl2N3O
    • Molecular Weight:
    • 422.4 g/mol
    Description
    Potent and selective D4 antagonist (Ki = 8.8 nM at D4, and 1842 nM at D2). Inhibits amphetamine stimulated locomotor activity in vivo;  orally active.
    Potent and selective dopamine D4 receptor antagonist...
    - +
  • PF-4363467
    PF-4363467
    • Cat. No.:
    • B609925
    • CAS No.:
    • Molecular Formula:
    • C22H30N2O3S
    • Molecular Weight:
    • 402.6 g/mol
    Description
    PF-04363467 HCl is a selective dopamine D3/D2 receptor antagonist.
    - +
  • Ziprasidone mesylate
    Ziprasidone mesylate
    • Cat. No.:
    • B1218695
    • CAS No.:
    • 185021-64-1
    • Molecular Formula:
    • C22H31ClN4O7S2
    • Molecular Weight:
    • 563.1 g/mol
    Description
    Ziprasidone mesylate trihydrate is the methanesulfonate trihydrate salt of ziprasidone. It is a hydrate and a methanesulfonate salt. It contains a ziprasidone.
    Ziprasidone Mesylate is the mesylate salt form o...
    - +
  • BP 897
    BP 897
    • Cat. No.:
    • B1232015
    • CAS No.:
    • 192384-87-5
    • Molecular Formula:
    • C26H31N3O2
    • Molecular Weight:
    • 417.5 g/mol
    Description
    N-[4-[4-(2-methoxyphenyl)-1-piperazinyl]butyl]-2-naphthalenecarboxamide is a naphthalenecarboxamide.
    - +
  • Haloperidol hydrochloride
    Haloperidol hydrochloride
    • Cat. No.:
    • B1663624
    • CAS No.:
    • 1511-16-6
    • Molecular Formula:
    • C21H24Cl2FNO2
    • Molecular Weight:
    • 412.3 g/mol
    Description
    Dopamine antagonist. D2-like receptor selectivity (Ki values are 1.2, ~ 7, 2.3, ~ 80 and ~ 100 nM for D2, D3, D4, D1 and D5 receptors respectively). Neuroprotective against NMDA-induced brain injury.
    Haloperi...
    - +
  • Clozapine
    Clozapine
    • Cat. No.:
    • B1669256
    • CAS No.:
    • 5786-21-0
    • Molecular Formula:
    • C18H19ClN4
    • Molecular Weight:
    • 326.8 g/mol
    Description
    Clozapine is an Atypical Antipsychotic.
    Clozapine was the first atypical antipsychotic approved for treatment of schizophrenia. Because it is associated with severe and potentially fatal side effects (agranulocytosis), its use is restricted to refractory schizophrenia, and monitoring during therapy is required. Clozapine therapy is associated with serum aminotransferase elevations and in rare instances has been linked to clinically apparent acute liver injury.
    Clozapine is a synthetic dibenzo-diazepine derivative, atypical antipsychotic Clozapine blocks several neurotransmitter receptors in the brain (dopamine type 4, serotonin type 2, norepinephrine, acetylcholine, and histamine receptors). Unlike traditional antipsychotic agents, it weakly blocks dopamine type 2 receptors. It relieves schizophrenic symptoms (hallucinations, delusions, dementia). (NCI04)
    CLOZAPINE is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 1989 and has 3 approved and 6 investigational indications. This drug has a black box warning from the FDA.
    A tricylic dibenzodiazepine, classified as an atypical antipsychotic agent. It binds several types of central nervous system receptors, and displays a unique pharmacological profile. Clozapine is a serotonin antagonist, with strong binding to 5-HT 2A/2C receptor subtype. It also displays strong affinity to several dopaminergic receptors, but shows only weak antagonism at the dopamine D2 receptor, a receptor commonly thought to modulate neuroleptic activity. Agranulocytosis is a major adverse effect associated with administration of this agent."> Clozapine is a benzodiazepine that is 5H-dibenzo[b,e][1,4]diazepine substituted by a chloro group at position 8 and a 4-methylpiperazin-1-yl group at position 11. It is a second generation antipsychotic used in ...
    - +
  • Pardoprunox hydrochloride
    Pardoprunox hydrochloride
    • Cat. No.:
    • B1678467
    • CAS No.:
    • 269718-83-4
    • Molecular Formula:
    • C12H16ClN3O2
    • Molecular Weight:
    • 269.73 g/mol
    Description
    Pardoprunox is a partial agonist of dopamine D2 and D3 receptors (EC50s = 10 and 0.63 nM, respectively) and a full agonist of the serotonin (5-HT) receptor subtype 5-HT1A (EC50 = 501 nM) in radioligand binding a...
    - +
  • SB-277011 hydrochloride
    SB-277011 hydrochloride
    • Cat. No.:
    • B10824336
    • CAS No.:
    • Molecular Formula:
    • C28H31ClN4O
    • Molecular Weight:
    • 475.0 g/mol
    Description
    SB-277011 hydrochloride is a useful research compound. Its molecular formula is C28H31ClN4O and its molecular weight is 475.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SB-277011 hydroc...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img